Cas no 51299-82-2 (Propanenitrile,3-propoxy-)

Propanenitrile,3-propoxy- structure
Propanenitrile,3-propoxy- structure
Product Name:Propanenitrile,3-propoxy-
CAS No:51299-82-2
MF:C6H11NO
MW:113.157641649246
CID:371072
PubChem ID:94781
Update Time:2025-04-19

Propanenitrile,3-propoxy- Chemical and Physical Properties

Names and Identifiers

    • Propanenitrile,3-propoxy-
    • 3-propoxypropanenitrile
    • 3-propoxypropiononitrile
    • 3-PROPOXYPROPANONITRILE
    • 3-Propoxy-propionitril
    • 3-propoxypropionitrile
    • 3-propoxy-propionitrile
    • 3-Propyloxy-propionitril
    • 3-Propyloxy-propionsaeurenitril
    • AC1L3SW3
    • CTK4J4002
    • EINECS 257-118-2
    • NSC2618
    • MFCD06252337
    • NSC 2618
    • (2-cyanoethoxy)propane
    • NSC-2618
    • NS00032253
    • DTXSID70199293
    • SCHEMBL1343185
    • 3-propoxy-propanenitrile
    • 51299-82-2
    • Inchi: 1S/C6H11NO/c1-2-5-8-6-3-4-7/h2-3,5-6H2,1H3
    • InChI Key: RBCSSAWYWYRREH-UHFFFAOYSA-N
    • SMILES: O(CCC#N)CCC

Computed Properties

  • Exact Mass: 113.08413
  • Monoisotopic Mass: 113.084
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 4
  • Complexity: 81.8
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 33Ų

Experimental Properties

  • Density: 0.888
  • Boiling Point: 196.4°Cat760mmHg
  • Flash Point: 79.1°C
  • Refractive Index: 1.409
  • PSA: 33.02
  • LogP: 1.32668
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